N-(3,4-dichlorophenyl)-3-pyridazinecarboxamide

• IUPAC Name: N-(3,4-dichlorophenyl)pyridazine-3-carboxamide
• InChI: InChI=1S/C11H7Cl2N3O/c12-8-4-3-7(6-9(8)13)15-11(17)10-2-1-5-14-16-10/h1-6H,(H,15,17)
• InChI Key: QOIWGTICOKXHSE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NN=C1)C(=O)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C11H7Cl2N3O
• Molecular Weight: 268.10 g/mol

Description

N-(3,4-dichlorophenyl)-3-pyridazinecarboxamide is a compound that features a pyridazine ring substituted with a carboxamide group and a 3,4-dichlorophenyl group. Pyridazine derivatives are known for their unique physicochemical properties, including weak basicity, high dipole moments, and robust hydrogen-bonding capacity . These properties make them valuable in various fields, including medicinal chemistry and drug discovery.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,4-dichlorophenyl)-3-pyridazinecarboxamide typically involves the reaction of 3,4-dichloroaniline with pyridazine-3-carboxylic acid or its derivatives. The reaction is usually carried out in the presence of coupling agents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine. The reaction conditions often involve refluxing the mixture in an appropriate solvent such as dichloromethane or dimethylformamide (DMF) for several hours .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

N-(3,4-dichlorophenyl)-3-pyridazinecarboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, especially at the chloro substituents on the phenyl ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

N-(3,4-dichlorophenyl)-3-pyridazinecarboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a drug candidate due to its unique structural features.

Industry: Utilized in the development of agrochemicals and other industrial products

Mechanism of Action

The mechanism of action of N-(3,4-dichlorophenyl)-3-pyridazinecarboxamide involves its interaction with specific molecular targets. The compound’s pyridazine ring can engage in hydrogen bonding and π-π stacking interactions with biological macromolecules. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects. The exact molecular pathways and targets may vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Minaprine: A monoamine oxidase inhibitor with a pyridazine core.

Relugolix: A gonadotropin-releasing hormone receptor antagonist.

Deucravacitinib: An allosteric inhibitor of tyrosine kinase 2.

Uniqueness

N-(3,4-dichlorophenyl)-3-pyridazinecarboxamide is unique due to its specific substitution pattern, which imparts distinct physicochemical properties. The presence of the 3,4-dichlorophenyl group enhances its lipophilicity and potential for hydrophobic interactions, making it a valuable scaffold for drug design .